188416-29-7((±)-Voriconazole),D84333,AC-8178

(±)-Voriconazole Properties

Names and Identifiers

- (2S,3R)-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
- (2S,3R)-rel-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
- Voriconazole Intermediate IV
- 2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoro-4-pyrimidinyl)-1-(1H-1,2,4-triazol-1-yl)- 2-butanol
- Voriconazole PI-6
- (2R,3R)-Voriconazole
- 2S,3R)-2-(2,4-Difluorophenyl)-3-(5-fluoro-4-pyriMidinyl)-1-(1H-1,2,4-triazol-1-yl)-2-butanol (RaceMic Voriconazole)
- (2R,3S/2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
- (2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butane-2-ol
- SCHEMBL371715
- 188416-29-7
- ent-Voriconazole
- UNII-1Y58LNV43M
- (2R,3S/2S,3R)-2-(2,4-Difluorophenyl)-3-(5-fluoro-4-pyriMidinyl)-1-(1H-1,2,4-triazol-1-yl)-2-butanol (RaceMic Voriconazole)
- DTXSID60160114
- 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (alphaS,betaR)-; 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, [S-(R*,S*)]-; Voriconazole Imp. D (EP); Voriconazole Related Compound B (USP)
- VORICONAZOLE IMPURITY D [EP IMPURITY]
- 1Y58LNV43M
- (2R,3S/2S,3R)-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol- 1-yl)butan-2-ol
- Voriconazole enantiomer
- EPI-VORICONAZOLE
- (2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
- AKOS016844178
- BCP11125
- D84333
- Q27253140
- Voriconazole specified impurity D [EP]
- DS-11148
- 137234-63-0
- C16H14F3N5O
- EN300-7376311
- AC-8178
- 4-PYRIMIDINEETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-5-FLUORO-.BETA.-METHYL-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, (.ALPHA.S,.BETA.R)-
- BCEHBSKCWLPMDN-HWPZZCPQSA-N
- 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (alphaS,betaR)-
- +Expand
- MDL： MFCD09263753
- InChIKey： BCEHBSKCWLPMDN-HWPZZCPQSA-N
- Inchi： InChI=1S/C16H14F3N5O/c1-10(15-14(19)5-20-7-22-15)16(25,6-24-9-21-8-23-24)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m1/s1
- SMILES： C[C@H](C1=NC=NC=C1F)[C@@](CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O

Computed Properties

Exact Mass: 349.11500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 349.11504457g/mol
Heavy Atom Count: 25
Complexity: 448
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 76.7Å²

Experimental Properties

LogP: 2.17690
PSA: 76.72000
Solubility: Almost insoluble (0.042 g/l) (25 º C),
Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),

(±)-Voriconazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AOY8-5g	(2R,3S/2S,3R)-2-(2,4-Difluorophenyl)-3-(5-fluoro-4-pyriMidinyl)-1-(1H-1,2,4-triazol-1-yl)-2-butanol (RaceMic Voriconazole)	188416-29-7	98+%	5g	$63.00	2024-06-17
A2B Chem LLC	AE98096-5g	(2S,3R)-rel-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol	188416-29-7	98+%	5g	$38.00
Aaron	AR00AP6K-1g	(2R,3S/2S,3R)-2-(2,4-Difluorophenyl)-3-(5-fluoro-4-pyriMidinyl)-1-(1H-1,2,4-triazol-1-yl)-2-butanol (RaceMic Voriconazole)	188416-29-7	98%	1g	$12.00
abcr	AB452177-250 mg	Voriconazole; .	188416-29-7		250MG	€295.20	2021-09-16
Ambeed	A133412-1g	(2S,3R)-rel-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol	188416-29-7	98+%	1g	$18.0	2024-07-21
Chemenu	CM512743-5g	(2S,3R)-rel-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol	188416-29-7	98%	5g	$58	2023-02-02
Matrix Scientific	100266-250mg	(2S,3R)-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol, 95+%	188416-29-7	95+%	250mg	$742.00	2023-09-06
TRC	V759995-100mg	(±)-Voriconazole	188416-29-7		100mg	$115.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-220387-1 mg	Voriconazole-d3,	188416-29-7	≥97% Isotopic Purity ≥99%	1mg	￥2,256.00	2023-07-10

(±)-Voriconazole Suppliers

JIANG SU CONG ZHONG HUA GONG GU FEN Co., Ltd.

Audited Supplier

(CAS:188416-29-7)

MR./MRS.:HU

Phone:18662433356

Email:sales3@senfeida.com

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:188416-29-7)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

(±)-Voriconazole Related Literature

1. Achieving long-term zero-thermal-quenching with the assistance of carriers from deep traps†

Xiaotong Fan,Wenbo Chen,Shuangyu Xin,Zhichao Liu,Min Zhou,Xue Yu,Dacheng Zhou,Xuhui Xu,Jianbei Qiu J. Mater. Chem. C, 2018,6, 2978-2982
2. Proton conduction in non-doped and acceptor-doped metal pyrophosphate (MP2O7) composite ceramics at intermediate temperatures†

Yousuke Sato,Yanbai Shen,Masakazu Nishida,Wataru Kanematsu,Takashi Hibino J. Mater. Chem., 2012,22, 3973-3981
3. Tin-based materials supported on nitrogen-doped reduced graphene oxide towards their application in lithium-ion batteries†

Xiaoxia Zuo,Bao Li,Kun Chang,Hongwei Tang,Zhaorong Chang RSC Adv., 2017,7, 53126-53134
4. Inside front cover

J. Mater. Chem. A, 2021,9, 26414-26414
5. Inside front cover

J. Anal. At. Spectrom., 2012,27, 900-900
6. Epitaxial growth of gadolinium and lutetium-based aluminum perovskite thin films for X-ray micro-imaging applications

P.-A. Douissard,T. Martin,F. Carlà,Y. Zorenko,C. Dujardin CrystEngComm, 2016,18, 608-615
7. Catalytic conversion of biomass derivatives to lactic acid with increased selectivity in an aqueous tin(ii) chloride/choline chloride system†

Katsuki Kusakabe,Xiaogang Hao,Tirto Prakoso,Abuliti Abudula Green Chem., 2018,20, 4112-4119
8. Carboxyketenes, methyleneketenes, vinylketenes, oxetanediones, ynols, and ylidic ketenes from Meldrum's acid derivatives†

Lisa George,Ming Wah Wong,Curt Wentrup Org. Biomol. Chem., 2007,5, 1437-1441
9. Studying the phosphoryl transfer mechanism of the E. coli phosphofructokinase-2: from X-ray structure to quantum mechanics/molecular mechanics simulations†

Juliana Murillo-López,Kirill Zinovjev,Humberto Pereira,Andres Caniuguir,Richard Garratt,Jorge Babul,Rodrigo Recabarren,Jans Alzate-Morales,Julio Caballero,Iñaki Tuñón,Ricardo Cabrera Chem. Sci., 2019,10, 2882-2892
10. Thermodynamic properties of simple ionic mixtures

Discuss. Faraday Soc., 1961,32, 122-127

Cas no 188416-29-7 ((±)-Voriconazole)